Cas no 2021645-89-4 (Heptane, 3-(bromomethyl)-3,4,5-trimethyl-)

• Product Name: Heptane, 3-(bromomethyl)-3,4,5-trimethyl-
• CAS No: 2021645-89-4
• MF: C₁₁H₂₃Br
• MW: 235.20432305336
• CID: 5285613
• Update Time: 2025-06-08

Heptane, 3-(bromomethyl)-3,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 3-(bromomethyl)-3,4,5-trimethyl-

• Inchi： 1S/C11H23Br/c1-6-9(3)10(4)11(5,7-2)8-12/h9-10H,6-8H2,1-5H3
• InChI Key： YQMMVTMXZLQETN-UHFFFAOYSA-N
• SMILES： CCC(CBr)(C)C(C)C(C)CC

Additional information on Heptane, 3-(bromomethyl)-3,4,5-trimethyl-

Heptane, 3-(bromomethyl)-3,4,5-trimethyl- (CAS No. 2021645-89-4): A Comprehensive Overview in Modern Chemical Research

The compound Heptane, 3-(bromomethyl)-3,4,5-trimethyl- (CAS No. 2021645-89-4) represents a fascinating molecule in the realm of organic chemistry, particularly within the context of synthetic and pharmaceutical applications. This unique isomer of heptane features a bromomethyl substituent at the third carbon position, flanked by three methyl groups at the third, fourth, and fifth carbon atoms. Such structural characteristics make it a valuable intermediate in various chemical transformations, offering insights into both its reactivity and potential utility in modern research.

The significance of this compound lies not only in its structural complexity but also in its role as a building block for more intricate molecules. The presence of the bromomethyl group (–CH₂Br) introduces a reactive site that can undergo nucleophilic substitution reactions, thereby enabling the synthesis of more complex organic architectures. This property has been exploited in various synthetic pathways, particularly in the development of pharmaceuticals and agrochemicals where functional group diversification is crucial.

In recent years, there has been growing interest in the use of such branched alkanes as intermediates due to their ability to influence the stereochemistry and reactivity of subsequent reactions. The 3-(bromomethyl)-3,4,5-trimethylheptane structure provides a stable framework that can be modified through various chemical means while maintaining a high degree of regioselectivity. This has made it an attractive candidate for researchers exploring new synthetic methodologies.

One notable application of this compound is in the field of drug discovery. The bromomethyl group serves as a versatile handle for introducing pharmacophores into larger molecular frameworks. For instance, researchers have utilized this compound to synthesize novel analogs of existing drugs by selectively modifying the bromomethyl group with different nucleophiles. This approach has led to the development of compounds with enhanced biological activity and improved pharmacokinetic profiles.

The synthesis of Heptane, 3-(bromomethyl)-3,4,5-trimethyl- involves careful consideration of reaction conditions to ensure high yield and purity. Traditional methods often involve halogenation followed by selective functionalization, but recent advances in catalytic systems have allowed for more efficient and sustainable routes. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the bromomethyl group with high selectivity and minimal byproducts.

The role of computational chemistry in understanding the reactivity of this compound cannot be overstated. Molecular modeling studies have provided valuable insights into how the steric environment around the bromomethyl group influences its interaction with various nucleophiles. These insights have not only guided experimental design but also predicted novel reaction pathways that might not be immediately apparent from traditional synthetic approaches.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The unique branched structure and reactive site make it an interesting candidate for polymer synthesis and surface modification. Researchers have explored its use in creating novel polymers with tailored properties or in modifying surfaces to enhance adhesion and functionality.

The environmental impact of using such compounds is also a critical consideration. While Heptane, 3-(bromomethyl)-3,4,5-trimethyl- offers numerous synthetic advantages, it is essential to evaluate its environmental footprint throughout its lifecycle. Recent studies have focused on developing greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. These efforts align with broader trends in sustainable chemistry aimed at reducing the environmental impact of chemical manufacturing processes.

The future prospects for this compound are promising, with ongoing research exploring new applications and synthetic strategies. As our understanding of molecular interactions continues to evolve, so too will our ability to harness the potential of compounds like Heptane, 3-(bromomethyl)-3,4,5-trimethyl-. Whether through innovative drug design or advanced materials science, this molecule is poised to play a significant role in shaping the future of chemical research.